Cas no 5905-51-1 (Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2))

• Product Name: Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2)
• CAS No: 5905-51-1
• MF: C₁₂H₁₂Fe₂O₁₅
• MW: 507.90468788147
• CID: 368513
• PubChem ID: 6453746
• Update Time: 2025-04-19

Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2)
• diiron trimalate
• BUTANEDIOIC ACID, 2-HYDROXY-, IRON(3+) SALT (3:2)
• 3XOZ63Q9GB
• iron malate
• 5905-51-1
• ferric malate
• EINECS 227-607-5
• Iron(3+) 2-hydroxybutanedioate (2/3)
• NS00082280
• UNII-3XOZ63Q9GB
• MALIC ACID, IRON(3+) SALT (3:2)
• Q27258185
• DTXSID70974507

• Inchi： 1S/3C4H6O5.2Fe/c3*5-2(4(8)9)1-3(6)7;;/h3*2,5H,1H2,(H,6,7)(H,8,9);;/q;;;2*+3/p-6
• InChI Key： JLLRXSCNTCSLFX-UHFFFAOYSA-H
• SMILES： [Fe+3].[Fe+3].OC(C(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 505.91232
• Monoisotopic Mass: 507.887504
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 302

Experimental Properties

• Boiling Point: 306.4°Cat760mmHg
• Flash Point: 153.4°C
• PSA: 295.81